2-(4-chloro-2-methylphenoxy)-N-(2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]oxy}ethyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[2-(6-methyl-2-methylsulfanylpyrimidin-4-yl)oxyethyl]acetamide
• InChI: InChI=1S/C17H20ClN3O3S/c1-11-8-13(18)4-5-14(11)24-10-15(22)19-6-7-23-16-9-12(2)20-17(21-16)25-3/h4-5,8-9H,6-7,10H2,1-3H3,(H,19,22)
• InChI Key: XIVYOUINCZJEQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)OCCNC(=O)COC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C17H20ClN3O3S
• Molecular Weight: 381.9 g/mol

Description

"2-(4-chloro-2-methylphenoxy)-N-(2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]oxy}ethyl)acetamide" is a complex organic compound. The available research does not directly address this compound but provides insights into similar pyrimidinyl and acetamide derivatives, which offer a context for understanding its characteristics.

Synthesis Analysis

The synthesis of similar compounds often involves the condensation of key precursors like α,β-unsaturated ketones with cyanothioacetamide, followed by various cyclization and methylation steps to yield pyrimidinones and related derivatives (Hossan et al., 2012). Another synthesis approach for pyrimidinyl derivatives involves the reaction of intermediates with arylthiols and subsequent coupling with amino acids to achieve desired structures (Gangjee et al., 2009).

Molecular Structure Analysis

The molecular structure of related compounds reveals a tendency for the formation of complex heterocyclic systems, such as pyrimidinones and oxazinones, that exhibit a variety of biological activities. X-ray crystallography and other analytical techniques are commonly used to elucidate these structures and their intra- and intermolecular interactions (Xiao-lon, 2015).

Chemical Reactions and Properties

The chemical reactivity of these compounds often involves interactions with amines, leading to Schiff bases and other nitrogen-containing heterocycles. Such reactions are pivotal for synthesizing bioactive molecules with potential antimicrobial and antitumor properties (Arafat et al., 2022).

Physical Properties Analysis

The physical properties, such as solubility and crystallinity, of similar compounds are significantly influenced by their molecular structure. For instance, the introduction of specific substituents can enhance solubility, which is crucial for their biological efficacy and application in drug design (Shibuya et al., 2018).

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Antimicrobial Evaluation : This compound and its derivatives have been synthesized and characterized for their antimicrobial properties. Compounds derived from it have shown significant antibacterial and antifungal activities, highlighting its potential in developing new antimicrobial agents (Fuloria et al., 2009).

• Chemical Synthesis and Biological Activities : The compound's synthesis and modification have been explored for biological activities, particularly in creating 5-deazaaminopterin analogues, which have shown varied effectiveness against certain cell lines in preliminary studies (Su et al., 1988).

Metabolism Studies

• Comparative Metabolism in Liver Microsomes : Studies on related chloroacetamide herbicides have revealed insights into their metabolism in human and rat liver microsomes. This research is crucial for understanding the metabolic pathways and potential toxicological implications of similar compounds (Coleman et al., 2000).

Medicinal Chemistry and Drug Design

• Antitumor Activity of Derivatives : Research into thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives of related compounds has revealed significant antitumor activity, pointing towards potential applications in cancer therapy (Hafez & El-Gazzar, 2017).

• Synthesis of Dual Inhibitors for Cancer Therapy : The design and synthesis of thieno[2,3-d]pyrimidines as dual inhibitors for key enzymes in cancer cell proliferation highlight the potential of such compounds in developing new cancer therapies (Gangjee et al., 2009).

Herbicide Research

• Adsorption and Bioactivity in Soils : Studies on chloroacetanilide herbicides, structurally similar to the compound , have focused on their adsorption and bioactivity in soil, which is vital for understanding their environmental impact and efficacy as herbicides (Weber & Peter, 1982).

• Soil Reception and Activity : Investigation into the reception and activity of chloroacetanilide herbicides in soil, particularly in the context of agricultural use and environmental impact, has been a significant area of study (Banks & Robinson, 1986).